Cas no 62019-06-1 (2,6-Heptadien-1-ol, (2E)-)

• Product Name: 2,6-Heptadien-1-ol, (2E)-
• CAS No: 62019-06-1
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 460583
• PubChem ID: 53900551
• Update Time: 2025-04-19

2,6-Heptadien-1-ol, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptadien-1-ol, (2E)-
• hepta-2,6-dien-1-ol
• DTXSID30707515
• 62019-06-1

• Inchi： 1S/C7H12O/c1-2-3-4-5-6-7-8/h2,5-6,8H,1,3-4,7H2
• InChI Key： HWUMVJBWKZMIKH-UHFFFAOYSA-N
• SMILES： OCC=CCCC=C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols